Cas no 2138016-32-5 (Pyridine, 3-bromo-4-methyl-5-[4-(2-oxetanyl)phenyl]-)

• Product Name: Pyridine, 3-bromo-4-methyl-5-[4-(2-oxetanyl)phenyl]-
• CAS No: 2138016-32-5
• MF: C₁₅H₁₄BrNO
• MW: 304.18176317215
• CID: 5299048
• Update Time: 2025-10-31

Pyridine, 3-bromo-4-methyl-5-[4-(2-oxetanyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-bromo-4-methyl-5-[4-(2-oxetanyl)phenyl]-

• Inchi： 1S/C15H14BrNO/c1-10-13(8-17-9-14(10)16)11-2-4-12(5-3-11)15-6-7-18-15/h2-5,8-9,15H,6-7H2,1H3
• InChI Key： VPWWXOKPSVRDNZ-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2=CC=C(C3CCO3)C=C2)C(C)=C1Br

Additional information on Pyridine, 3-bromo-4-methyl-5-[4-(2-oxetanyl)phenyl]-

Pyridine, 3-bromo-4-methyl-5-[4-(2-oxetanyl)phenyl]- (CAS No. 2138016-32-5): A Comprehensive Overview

Pyridine, 3-bromo-4-methyl-5-[4-(2-oxetanyl)phenyl], identified by its CAS number CAS No. 2138016-32-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex aromatic and heterocyclic structure, presents a unique set of chemical properties that make it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of Pyridine, 3-bromo-4-methyl-5-[4-(2-oxetanyl)phenyl] consists of a pyridine core substituted with a bromo group at the 3-position, a methyl group at the 4-position, and an oxetanylphenyl moiety at the 5-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its biological activity. The presence of the bromo and methyl groups enhances the compound's reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The structural features of Pyridine, 3-bromo-4-methyl-5-[4-(2-oxetanyl)phenyl] make it an attractive candidate for designing molecules that interact with biological targets such as kinases, proteases, and other enzymes involved in cellular signaling. The oxetanylphenyl group, in particular, has been shown to increase binding affinity and selectivity due to its ability to form stable hydrogen bonds and hydrophobic interactions with protein residues.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. Current research indicates that molecules incorporating similar structural motifs can inhibit the activity of key enzymes involved in tumor growth and proliferation. For instance, studies have demonstrated that derivatives of pyridine with bromo and methyl substituents exhibit potent inhibitory effects on tyrosine kinases, which are overexpressed in many cancer cell lines. The oxetanylphenyl moiety further enhances these effects by improving target binding affinity.

The synthesis of Pyridine, 3-bromo-4-methyl-5-[4-(2-oxetanyl)phenyl] involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps in the synthesis include bromination of the pyridine ring at the 3-position, followed by methylation at the 4-position. The introduction of the oxetanylphenyl group is typically achieved through a palladium-catalyzed cross-coupling reaction between an appropriate aryl halide and an oxetane derivative. This synthetic route highlights the compound's utility as a building block for more complex molecules.

In addition to its applications in oncology research, Pyridine, 3-bromo-4-methyl-5-[4-(2-oxetanyl)phenyl] has shown promise in other therapeutic areas. For example, preliminary studies suggest that this compound may have antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis. The bromo and methyl groups contribute to its bioactivity by interacting with bacterial enzymes involved in peptidoglycan polymerization. Furthermore, the oxetanylphenyl group may enhance membrane permeability in target pathogens.

The pharmacokinetic properties of Pyridine, 3-bromo-4-methyl-5-[4-(2-oxetanyl)phenyl] are also under investigation to determine its suitability for clinical use. In vitro studies have indicated that this compound exhibits moderate solubility in water and lipids, suggesting potential for oral administration. Additionally, preliminary toxicology studies have shown that it is well-tolerated at therapeutic doses, although further research is needed to fully assess its safety profile.

The growing interest in this compound underscores its significance as a pharmacological tool and potential drug candidate. As research continues to uncover new applications for molecules like Pyridine, 3-bromo-4-methyl-5-[4-(2-oxetanyl)phenyl], it is likely that our understanding of its biological activities will expand significantly. This will open up new avenues for drug discovery and development across multiple therapeutic domains.